Cas no 1394715-63-9 (N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide)

• Product Name: N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide
• CAS No: 1394715-63-9
• MF: C₁₄H₁₀F₂N₂O₂S
• MW: 308.303208827972
• CID: 6003153
• PubChem ID: 71865595
• Update Time: 2025-05-19

N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1394715-63-9
• EN300-26687163
• N-[cyano-(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide
• Z1322809382
• N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide
• AKOS033257689

• Inchi： 1S/C14H10F2N2O2S/c1-20-9-5-13(21-7-9)14(19)18-12(6-17)10-3-2-8(15)4-11(10)16/h2-5,7,12H,1H3,(H,18,19)
• InChI Key： VMVURFCOWQOZCA-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(NC(C#N)C1C=CC(=CC=1F)F)=O)OC

Computed Properties

• Exact Mass: 308.04310506g/mol
• Monoisotopic Mass: 308.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.4Ų

Additional information on N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide

Professional Introduction to N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide (CAS No. 1394715-63-9)

N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1394715-63-9, represents a fusion of advanced structural motifs that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide is characterized by a thiophene core, which is a heterocyclic aromatic ring system known for its biological activity and versatility in medicinal chemistry. The presence of a cyano group and a methoxy substituent at specific positions on the phenyl ring enhances the compound's potential pharmacological properties. Specifically, the cyano group introduces a polar and electron-withdrawing nature, while the methoxy group contributes to metabolic stability and lipophilicity.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse biological activities. Thiophene-based compounds have been implicated in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide suggests that it may exhibit unique interactions with biological targets, making it an intriguing subject for further investigation.

The compound's cyano moiety is particularly noteworthy, as cyanogroup-containing molecules have shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that cyano-substituted compounds can interfere with key metabolic pathways involved in disease progression. In contrast, the methoxy group at the 4-position of the thiophene ring provides stability against hydrolysis and oxidation, which are critical factors for drug candidates intended for long-term use.

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are essential for producing pharmaceutical intermediates with high fidelity.

The pharmacological potential of this compound has not yet been fully elucidated, but preliminary in vitro studies suggest that it may possess inhibitory activity against certain enzymes and receptors relevant to human health. For example, analogs of thiophene derivatives have been reported to interact with targets such as kinases and transcription factors, which are central to many signaling pathways involved in disease. Further research is warranted to explore the exact mechanisms of action and therapeutic relevance of N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide.

In the context of drug discovery pipelines, compounds like N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide serve as valuable building blocks for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups or substituents within the molecule, researchers can optimize its pharmacological profile. The combination of computational modeling and experimental validation is often employed to guide these modifications effectively.

The< strong>CAS number 1394715-63-9 provides a unique identifier for this compound within chemical databases and literature. This standardized numbering system ensures accurate referencing across scientific publications and patents. Researchers who are interested in accessing more detailed information about this compound can consult chemical databases such as PubChem or SciFinder for additional data on its properties and applications.

The< strong>N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide molecule exhibits interesting physicochemical properties that influence its behavior in biological systems. These properties include solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, as well as its melting point and stability under various storage conditions. Understanding these characteristics is crucial for formulating appropriate solutions or suspensions when conducting biological assays or preclinical studies.

The role of computational chemistry has become increasingly prominent in the design and optimization of novel pharmaceuticals. Advanced software tools enable researchers to predict the binding affinity of N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide to biological targets with high accuracy. These predictions can guide experimental efforts by identifying promising lead compounds before they are synthesized in the laboratory.

In conclusion,N-[cyano(2,4-difluorophenyl)methyl]-4-methoxythiophene-2-carboxamide (CAS No. 1394715-63-9) represents an exciting opportunity for further exploration in medicinal chemistry. Its unique structural features suggest potential therapeutic applications across multiple disease areas. As research continues to uncover new insights into its pharmacological properties,SAR profiles,and synthetic methodologies,this compound may emerge as an important asset in the development of next-generation pharmaceuticals.